N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide

• IUPAC Name: N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H20N4O2/c1-2-11-21-15(9-10-18-21)17(23)20-13-6-4-3-5-12(13)14-7-8-16(22)19-14/h3-6,9-10,14H,2,7-8,11H2,1H3,(H,19,22)(H,20,23)
• InChI Key: RHTIHWXVCKNAGG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C(=O)NC2=CC=CC=C2C3CCC(=O)N3
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, leading to a variety of biochemical and physiological effects.

Mechanism of Action

As mentioned earlier, N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide works by inhibiting GABA transaminase, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that helps to regulate brain activity by reducing the activity of excitatory neurons. By increasing the levels of GABA, N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide can help to reduce overactivity in the brain, leading to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide are wide-ranging, and include:
- Increased GABA levels in the brain
- Reduced seizure activity
- Reduced drug-seeking behavior
- Reduced anxiety and depression
- Enhanced cognitive function
- Reduced inflammation
- Neuroprotective effects

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide in lab experiments is its specificity for GABA transaminase. This allows researchers to selectively manipulate GABA levels in the brain without affecting other neurotransmitters or physiological processes. However, there are also some limitations to using N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide, including its relatively short half-life and potential toxicity at high doses.

Future Directions

There are many potential future directions for research on N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide, including:
- Further exploration of its potential as a treatment for epilepsy, addiction, anxiety, and depression
- Development of more potent and selective GABA transaminase inhibitors
- Investigation of its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's
- Exploration of its potential as a tool for studying the role of GABA in the brain
- Investigation of its potential as a treatment for chronic pain and inflammation.
In conclusion, N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide is a potent and selective inhibitor of GABA transaminase that has shown promising results in a variety of scientific research applications. Its ability to selectively manipulate GABA levels in the brain makes it a valuable tool for studying the role of this neurotransmitter in various physiological and pathological processes. While there are some limitations to its use, the potential future directions for research on N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide are numerous and exciting.

Synthesis Methods

N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide can be synthesized using a multi-step process involving the reaction of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but several studies have reported successful synthesis of N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide using different approaches.

Scientific Research Applications

N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide has been extensively studied in both in vitro and in vivo settings, and has shown promising results in a variety of scientific research applications. Some of the most notable areas of research include:
- Epilepsy: Several studies have shown that N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide can effectively reduce seizure activity in animal models of epilepsy, suggesting that it may have potential as a treatment for this condition.
- Addiction: GABA is known to play a role in the reward pathway of the brain, and N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for substance use disorders.
- Anxiety and Depression: GABA is also involved in regulating mood and anxiety, and some studies have suggested that N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide may have potential as a treatment for anxiety and depression.